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Compound of Interest

Compound Name: 3,3'-Dichlorobenzaldazine

Cat. No.: B1662941 Get Quote

A Comparative Analysis of 3,3'-
Dichlorobenzidine Against Benzaldehyde
Standards
For Researchers, Scientists, and Drug Development Professionals: An Objective

Benchmarking Guide

This guide provides a comparative analysis of the physicochemical properties of 3,3'-

Dichlorobenzidine against benzaldehyde, a well-established chemical standard. Due to the

limited availability of data for 3,3'-Dichlorobenzaldazine, this document focuses on the closely

related and extensively studied compound, 3,3'-Dichlorobenzidine. The information presented

herein is intended to serve as a foundational resource for researchers and professionals

engaged in the evaluation and application of chlorinated aromatic compounds.

Physicochemical Properties: A Head-to-Head
Comparison
The following table summarizes the key physicochemical properties of 3,3'-Dichlorobenzidine

and Benzaldehyde, facilitating a direct comparison of their fundamental characteristics.
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Property 3,3'-Dichlorobenzidine Benzaldehyde

CAS Number 91-94-1 100-52-7

Molecular Formula C₁₂H₁₀Cl₂N₂ C₇H₆O

Molecular Weight ( g/mol ) 253.13 106.12

Melting Point (°C) 132-133 -26

Boiling Point (°C) 400 178.1

Solubility

Insoluble in water; Soluble in

ethanol, benzene, and glacial

acetic acid.

Slightly soluble in water;

Miscible with ethanol, ether,

and oils.

Experimental Protocols
The data presented in this guide are based on standard analytical methodologies for the

determination of physicochemical properties.

Determination of Melting Point
A calibrated digital melting point apparatus is used to determine the melting point range of the

compounds. A small, powdered sample is packed into a capillary tube and heated at a

controlled rate. The temperatures at which the substance begins to melt and completely

liquefies are recorded as the melting point range.

Determination of Boiling Point
The boiling point is determined using a distillation apparatus at atmospheric pressure. The

compound is heated in a flask connected to a condenser. The temperature at which the liquid

boils and its vapor phase is in equilibrium with the liquid phase is recorded as the boiling point.

Solubility Assessment
The solubility of the compounds is determined by adding a small, measured amount of the

solute to a fixed volume of a given solvent at a constant temperature. The mixture is agitated,

and the process is repeated until no more solute dissolves, thus determining the saturation
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point. Qualitative solubility is observed by mixing the compound with the solvent and visually

inspecting for dissolution.

Benchmarking Workflow
The following diagram illustrates a generalized workflow for benchmarking the properties of a

test compound against a known standard.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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